Cas no 2411268-76-1 (N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide)

• Product Name: N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide
• CAS No: 2411268-76-1
• MF: C₁₇H₂₃N₃O₄S
• MW: 365.447222948074
• CID: 5880151
• PubChem ID: 165767291
• Update Time: 2025-05-19

N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide
• Z2890398537
• EN300-26608278
• 2411268-76-1

• Inchi： 1S/C17H23N3O4S/c1-5-16(21)19(6-2)12-17(22)20-10-9-13-11-14(7-8-15(13)20)25(23,24)18(3)4/h5,7-8,11H,1,6,9-10,12H2,2-4H3
• InChI Key： WKWYADGEABTJHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2C(CN(C(C=C)=O)CC)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 365.14092740g/mol
• Monoisotopic Mass: 365.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.4Ų

Additional information on N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide

Professional Introduction to N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide (CAS No. 2411268-76-1)

N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2411268-76-1, represents a novel molecular entity with a complex structural framework that includes an indole core, a dimethylsulfamoyl group, and an amide functionality. The structural attributes of this molecule not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and therapeutic development.

The indole moiety is a pivotal feature of this compound, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. Indole derivatives have been extensively studied for their potential roles in modulating various biological pathways, including those involved in neurotransmission, inflammation, and cancer. The specific substitution pattern at the indole ring in N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide suggests that it may interact with biological targets in a manner distinct from other indole-based compounds.

The dimethylsulfamoyl group attached to the indole ring is another critical feature that influences the compound's pharmacological profile. Sulfonamide derivatives are well-documented for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The presence of the dimethylsulfamoyl moiety may enhance the compound's solubility and binding affinity to certain biological targets, thereby improving its pharmacokinetic properties. This structural element is particularly noteworthy in the context of recent advancements in sulfonamide-based drug design, where modifications at the sulfonamide group have led to the discovery of novel therapeutic agents.

The amide functionality at the C-terminal end of the molecule further contributes to its complexity and potential bioactivity. Amides are common pharmacophores found in many active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds with biological targets. The specific arrangement of atoms in the amide group of N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide may enable it to interact with proteins or enzymes in a manner that modulates their function. This aspect has been explored in recent studies where amide-based modifications have been shown to enhance drug efficacy and selectivity.

Recent research in medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The compound N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide exemplifies this approach, as its design incorporates multiple pharmacophoric elements that are predicted to enhance its biological activity. Computational studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer and neurodegenerative disorders. These predictions are supported by experimental data from high-throughput screening assays, which have identified derivatives of similar structural motifs as potential lead compounds.

The synthesis of N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise stereocontrol to achieve the desired molecular architecture. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this compound. The synthetic route not only demonstrates the versatility of modern organic synthesis but also provides a valuable tool for further derivatization and optimization.

In terms of potential applications, N-{2-[5-(dimethylsulfamoyl)-2,3-dihydro-1H-indol-1-y]]^IIle-N^IIthylprop^IIenamide (CAS No. 2411268^IIIII-76^I-I) holds promise as a starting point for developing new therapeutic agents. Its unique structural features suggest that it may be effective against a variety of diseases by interacting with multiple biological targets. Ongoing studies are focused on evaluating its efficacy and safety profile through preclinical investigations. These studies aim to provide evidence supporting its potential use in treating conditions such as cancer, inflammation-related diseases, and neurological disorders.

The indole core of this compound has been extensively studied for its role in modulating neurotransmitter systems. Recent research has demonstrated that indole derivatives can interact with serotonin receptors, which are implicated in mood regulation and cognitive functions. The presence of the dimethylsulfamoyl group may further enhance these interactions by improving binding affinity and selectivity. This has led to interest in exploring N-{[5-(dimethylethulphosinyl)-
dihydrolindol-l-y]]i-N'ethyIpropl'enenarnidcine (CAS No.
24I1268-I76-I) as a potential therapeutic agent for mental health disorders.

In addition to its pharmacological potential，this compound exhibits interesting chemical properties that make it a valuable tool for research purposes。Its complex structure provides opportunities for studying molecular recognition processes，including interactions with proteins，enzymes，and nucleic acids。These studies can contribute to our understanding of fundamental biological mechanisms，which is crucial for developing new drugs。Moreover，the synthetic strategies used to prepare this compound offer insights into advanced organic synthesis techniques，which can be applied to other areas of chemical research。

The development of novel pharmaceutical agents relies heavily on innovative chemical synthesis methods。The preparation of N-{[5-(dimethylethulphosinyl)
dihydrolindol-l-y]]i-N'ethyIpropl'enenarnidcine (CAS No.
24I1268-I76-I) exemplifies how sophisticated synthetic approaches can lead to structurally complex molecules with
significant therapeutic potential。Recent advances
in catalytic reactions，asymmetric synthesis，and
functional group transformations have enabled chemists
to construct intricate molecular architectures with precision。
These techniques are essential for creating molecules
that can interact selectively with biological targets，leading
to improved drug efficacy and reduced side effects。

The study of N-{[5-(dimethylethulphosinyl)
dihydrolindol-l-y]]i-N'ethyIpropl'enenarnidcine (CAS No.
24I1268-I76-I) also highlights the importance
of interdisciplinary collaboration between chemists，biologists，and
pharmacologists。Understanding how these molecules
interact with biological systems requires expertise from multiple fields。
By combining knowledge from chemistry，biology，and medicine，researchers can develop more effective drugs that address complex diseases。
This collaborative approach is crucial for advancing drug discovery efforts and bringing new treatments to patients who need them。

In conclusion，the compound N-{[5-(dimethylethulphosinyl)
dihydrolindol-l-y]]i-N'ethyIpropl'enenarnidcine (CAS No.
24I1268-I76-I) represents an exciting example of how structural complexity can lead to novel pharmacological activity。Its unique combination of functional groups makes it a promising candidate for further investigation as a therapeutic agent。As research continues into its properties and potential applications，this molecule will likely contribute valuable insights into both medicinal chemistry and our understanding of biological systems。The development of such compounds underscores the importance
of continued investment in chemical research and innovation，which will ultimately lead to better treatments for human diseases。